Cas no 19375-89-4 (2,7-Diamino-6-phenyl-4-pteridinol)

• Product Name: 2,7-Diamino-6-phenyl-4-pteridinol
• CAS No: 19375-89-4
• MF: C₁₂H₁₀N₆O
• MW: 254.247400760651
• CID: 96039
• PubChem ID: 135565029
• Update Time: 2025-10-31

2,7-Diamino-6-phenyl-4-pteridinol Chemical and Physical Properties

Names and Identifiers

• Triamterene Related Compound B
• 2,7-Diamino-6-phenyl-4-pteridinol
• 2,7-Diamino-4-hydroxy-6-phenylpteridine, 2,7-Diamino-6-phenylpteridin-4-ol
• 2,7-diamino-6-phenyl-1H-pteridin-4-one
• Triamterene impurity B
• 2,7-Diamino-4-hydroxy-6-phenylpteridine
• 2,7-Diamino-6-phenylpteridin-4-ol
• Triamterene Related Compound B (50 mg) (2,7-diamino-4-hydroxy-6-phenylpteridine)
• Triamterene specified impurity B [EP]
• 19375-89-4
• UDZYJMZMGMKNJZ-UHFFFAOYSA-N
• 2,7-diamino-6-phenyl-8H-pteridin-4-one
• E87774
• UNII-M0ROE0D6VT
• 4(3H)-Pteridinone, 2,7-diamino-6-phenyl-
• 4-Hydroxy-2,7-diamino-6-phenylpteridine
• M0ROE0D6VT
• Q27283315
• 2,7-Diamino-6-phenyl-4-pteridinol #
• TRIAMTERENE IMPURITY B [EP IMPURITY]
• 2,7-DIAMINO-6-PHENYL-4-PTERIDINONE
• 2,7-diamino-6-phenyl-3H-pteridin-4-one
• 4-Desamine-4-hydroxy triamterene
• DTXSID20172990
• AKOS030240413

• Inchi： 1S/C12H10N6O/c13-9-7(6-4-2-1-3-5-6)15-8-10(16-9)17-12(14)18-11(8)19/h1-5H,(H5,13,14,16,17,18,19)
• InChI Key： UDZYJMZMGMKNJZ-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=C(N)N1)N=C(C(C1C=CC=CC=1)=N2)N

Computed Properties

• Exact Mass: 254.09200
• Monoisotopic Mass: 254.09160896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 119Ų

Experimental Properties

• PSA: 125.29000
• LogP: 0.81700

2,7-Diamino-6-phenyl-4-pteridinol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P301+P312+P330
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives

Additional information on 2,7-Diamino-6-phenyl-4-pteridinol

Comprehensive Analysis of 2,7-Diamino-6-phenyl-4-pteridinol (CAS No. 19375-89-4): Properties, Applications, and Research Insights

2,7-Diamino-6-phenyl-4-pteridinol (CAS No. 19375-89-4) is a specialized pteridine derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the heterocyclic aromatic family, characterized by a pteridine core substituted with amino and phenyl groups. Its molecular formula, C₁₂H₁₁N₅O, reflects a balanced hydrophilicity-lipophilicity profile, making it a versatile candidate for drug discovery and material science.

Recent studies highlight the growing interest in 2,7-diamino-6-phenyl-4-pteridinol synthesis and its role as a building block for bioactive molecules. Researchers are particularly intrigued by its potential in modulating enzymatic pathways, given its structural resemblance to folate analogs. The compound’s fluorescence properties also make it valuable in probe development for cellular imaging, aligning with the rising demand for non-invasive diagnostic tools in precision medicine.

From an industrial perspective, CAS 19375-89-4 is often explored for its thermal stability and solubility characteristics, which are critical for formulation development. Innovations in green chemistry have further driven optimization of its synthesis routes, reducing environmental impact—a topic highly relevant to today’s sustainable pharmaceutical manufacturing trends. Users frequently search for "2,7-diamino-6-phenyl-4-pteridinol suppliers" or "pteridine derivatives for research," underscoring its commercial and academic demand.

In the context of drug design, this compound’s hydrogen-bonding capacity and planar aromatic system enable interactions with biological targets like kinases or DNA helicases. Such features resonate with current explorations in targeted cancer therapies and antiviral agents, addressing global health challenges. Analytical techniques such as HPLC purification and NMR characterization are commonly employed to ensure its purity, a key concern for laboratories prioritizing reproducible results.

The safety profile of 2,7-Diamino-6-phenyl-4-pteridinol is another frequent query, with studies confirming its compatibility under standard handling protocols. As regulatory frameworks evolve, compliance with REACH and GMP guidelines remains pivotal for its adoption in commercial applications. This aligns with broader industry shifts toward transparent compound sourcing and quality assurance.

Emerging applications in material science, such as organic semiconductors or metal-organic frameworks (MOFs), further expand its utility beyond life sciences. The compound’s electron-rich structure facilitates charge transport, making it relevant to next-generation optoelectronic devices—a hotspot for renewable energy research.

In summary, 2,7-Diamino-6-phenyl-4-pteridinol (CAS No. 19375-89-4) exemplifies the convergence of chemistry, biology, and technology. Its multifaceted roles—from pharmaceutical intermediates to advanced materials—reflect its adaptability to cutting-edge scientific demands. For researchers seeking "high-purity pteridine compounds" or "CAS 19375-89-4 applications," this compound offers a compelling case study in innovation.